Cas no 1219982-54-3 (3-(2-Bromo-4-methylphenoxy)azetidine)

• Product Name: 3-(2-Bromo-4-methylphenoxy)azetidine
• CAS No: 1219982-54-3
• MF: C₁₀H₁₂BrNO
• MW: 242.11238193512
• CID: 4687609
• PubChem ID: 53409200
• Update Time: 2025-05-25

3-(2-Bromo-4-methylphenoxy)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-BROMO-4-METHYLPHENOXY)AZETIDINE
• 3-(2-Bromo-4-methylphenoxy)azetidine

• Inchi： 1S/C10H12BrNO/c1-7-2-3-10(9(11)4-7)13-8-5-12-6-8/h2-4,8,12H,5-6H2,1H3
• InChI Key： FLUDJSSWONWTKJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=CC=1OC1CNC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-(2-Bromo-4-methylphenoxy)azetidine

Comprehensive Overview of 3-(2-Bromo-4-methylphenoxy)azetidine (CAS No. 1219982-54-3)

3-(2-Bromo-4-methylphenoxy)azetidine (CAS No. 1219982-54-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique azetidine ring and bromophenoxy moiety, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, combining a halogenated aromatic group with a heterocyclic amine, makes it a valuable building block for drug discovery and material science applications.

The growing interest in 3-(2-Bromo-4-methylphenoxy)azetidine aligns with the increasing demand for small-molecule therapeutics and precision agrochemicals. Researchers are particularly intrigued by its potential role in modulating enzyme inhibition and receptor binding, topics frequently searched in academic and industrial databases. The compound's structural flexibility allows for derivatization, enabling the development of novel compounds with enhanced bioavailability and target specificity.

In the context of green chemistry and sustainable synthesis, 3-(2-Bromo-4-methylphenoxy)azetidine has been explored as a candidate for catalyzed cross-coupling reactions. This aligns with the broader industry shift toward atom-efficient and eco-friendly methodologies. Recent publications highlight its utility in palladium-catalyzed transformations, a hot topic in organic synthesis forums and patent literature.

From a pharmacokinetic perspective, the compound's lipophilicity (logP) and hydrogen-bonding capacity make it a subject of interest in drug design discussions. Computational chemists frequently investigate its molecular docking potential against various biological targets, a trend reflected in the surge of related in silico studies.

The analytical characterization of 3-(2-Bromo-4-methylphenoxy)azetidine typically involves advanced techniques such as HPLC-MS and NMR spectroscopy. These methods are critical for verifying the compound's purity and structure, addressing common queries about quality control in fine chemical production. The compound's chromatographic behavior and spectral fingerprints are well-documented in supplier catalogs and research papers.

In material science, derivatives of 3-(2-Bromo-4-methylphenoxy)azetidine have shown promise in polymeric applications, particularly as monomers for high-performance coatings. This connects with industry searches for thermally stable and chemically resistant materials. Patent analyses reveal its incorporation in specialty adhesives and electronic encapsulants.

Regulatory aspects of 3-(2-Bromo-4-methylphenoxy)azetidine comply with major REACH and FDA guidelines for research chemicals. Safety data sheets emphasize proper laboratory handling procedures, reflecting workplace safety trends in chemical hygiene discussions. The compound's stability profile under various storage conditions is frequently addressed in technical FAQs.

Market intelligence indicates rising demand for 3-(2-Bromo-4-methylphenoxy)azetidine among contract research organizations (CROs) and academic laboratories. Suppliers often highlight its availability in both milligram-scale for exploratory research and kilogram quantities for process development, responding to procurement-related search queries.

Future research directions may explore the compound's utility in click chemistry applications and bioconjugation techniques, areas generating substantial scholarly interest. Its compatibility with bioorthogonal reactions could position it as a valuable tool in chemical biology and diagnostic probe development.